Cas no 1352537-38-2 (5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine)

• Product Name: 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine
• CAS No: 1352537-38-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5208326
• Update Time: 2025-06-07

5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine
• 5-(1-Isopropylpyrrolidin-2-yl)-6-methylpyridin-2-amine

• Inchi： 1S/C13H21N3/c1-9(2)16-8-4-5-12(16)11-6-7-13(14)15-10(11)3/h6-7,9,12H,4-5,8H2,1-3H3,(H2,14,15)
• InChI Key： ADBPZTLDCNLVHP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=C(C2CCCN2C(C)C)C=C1

Additional information on 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine

Introduction to 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine (CAS No. 1352537-38-2)

5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine, with the CAS number 1352537-38-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, an isopropyl group, and a methyl-substituted pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine involves multi-step reactions, often starting from readily available precursors such as pyrrolidine and pyridine derivatives. The key steps typically include the formation of the pyrrolidine ring, the introduction of the isopropyl group, and the substitution of the pyridine ring with a methyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of its biological activities, 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine has been studied for its potential as a modulator of various biological targets. One of the most notable areas of research is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can exhibit selective binding to these receptors, which may have implications for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Furthermore, recent studies have explored the potential of 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that this compound may be useful in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine are also an important area of investigation. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use in drug development. Additionally, studies on its metabolism have identified several metabolites that may contribute to its biological activities or influence its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine in various therapeutic applications. Preliminary results from phase I trials have indicated that it is well-tolerated by patients at therapeutic doses, with minimal adverse effects. These findings are promising and warrant further investigation in larger-scale clinical trials.

In conclusion, 5-(1-Isopropyl-pyrrolidin-2-yl)-6-methyl-pyridin-2-ylamine (CAS No. 1352537-38-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.